Cas no 628294-66-6 (2H-Benzotriazole-5-carboxylicacid,2-ethyl-,ethylester(9CI))

• Product Name: 2H-Benzotriazole-5-carboxylicacid,2-ethyl-,ethylester(9CI)
• CAS No: 628294-66-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 958026
• PubChem ID: 21087567
• Update Time: 2025-07-13

2H-Benzotriazole-5-carboxylicacid,2-ethyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Benzotriazole-5-carboxylicacid,2-ethyl-,ethylester(9CI)
• SCHEMBL541988
• Ethyl2-ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylate
• FRJYWHZIDMKYCE-UHFFFAOYSA-N
• 628294-66-6
• Ethyl 2-ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylate
• Ethyl 2-ethylbenzotriazole-5-carboxylate

• Inchi： 1S/C11H13N3O2/c1-3-14-12-9-6-5-8(7-10(9)13-14)11(15)16-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： FRJYWHZIDMKYCE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C(C=1)=NN(CC)N=2)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2H-Benzotriazole-5-carboxylicacid,2-ethyl-,ethylester(9CI)

Comprehensive Analysis of 2H-Benzotriazole-5-carboxylic acid, 2-ethyl-, ethyl ester (9CI) (CAS No. 628294-66-6)

The compound 2H-Benzotriazole-5-carboxylic acid, 2-ethyl-, ethyl ester (9CI) (CAS No. 628294-66-6) is a specialized organic molecule belonging to the benzotriazole derivatives family. With its unique structural features, this compound has garnered significant attention in industrial and research applications, particularly in the fields of UV stabilizers, corrosion inhibitors, and pharmaceutical intermediates. The growing demand for high-performance materials in sectors like polymer science and electronics has further amplified interest in this chemical entity.

One of the most searched questions regarding 2H-Benzotriazole-5-carboxylic acid, 2-ethyl-, ethyl ester revolves around its role as a light stabilizer. In recent years, the need for advanced UV protection agents has surged due to concerns about material degradation caused by prolonged sunlight exposure. Researchers have explored its efficacy in polymeric coatings and photovoltaic materials, where it demonstrates exceptional stability under harsh environmental conditions. This aligns with the broader industry trend toward sustainable material science.

Another critical application of CAS No. 628294-66-6 lies in its function as a corrosion inhibitor. With increasing global investments in infrastructure durability, this compound has been studied for its ability to protect metal surfaces in automotive and aerospace applications. Its heterocyclic structure enables strong adsorption on metal substrates, forming a protective layer against oxidative damage—a topic frequently queried in academic and industrial forums.

The synthesis and structure-activity relationship (SAR) of benzotriazole derivatives like this compound are also hot topics in medicinal chemistry. While not directly classified as a pharmaceutical, its scaffold is often investigated for bioactive molecule design, particularly in antioxidant and anti-inflammatory research. Users searching for "benzotriazole ester applications" or "CAS 628294-66-6 uses" often seek insights into these niche domains.

From an environmental impact perspective, recent studies have focused on the biodegradability and eco-toxicity of such compounds. Regulatory trends emphasizing green chemistry have spurred innovations in modifying its derivatives to reduce ecological footprints—addressing another common search query about "sustainable alternatives to traditional stabilizers."

In analytical chemistry, advanced techniques like HPLC and mass spectrometry are employed to characterize 2H-Benzotriazole-5-carboxylic acid, 2-ethyl-, ethyl ester, ensuring purity for high-end applications. This ties into the broader discussion on quality control in specialty chemicals, a recurring theme in technical literature.

The commercial availability of CAS No. 628294-66-6 through global suppliers has also been a point of interest, with queries such as "reliable sources for benzotriazole esters" reflecting market dynamics. Its pricing and supply chain resilience are occasionally discussed in context with material shortages in the chemical industry.

Future research directions may explore its potential in nanotechnology and smart materials, especially given the rise of functional coatings in electronics. As industries prioritize multi-functional additives, this compound’s versatility positions it as a candidate for next-generation innovations.